Cas no 941893-70-5 (N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide
• CAS No: 941893-70-5
• MF: C₂₀H₁₅FN₄O₂
• MW: 362.357107400894
• CID: 5442645
• Update Time: 2025-06-15

N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

• Inchi： 1S/C20H15FN4O2/c21-15-7-4-8-16(11-15)22-19(26)13-24-9-10-25-18(20(24)27)12-17(23-25)14-5-2-1-3-6-14/h1-12H,13H2,(H,22,26)
• InChI Key： ZRLUTMCMGDWKEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CN1C=CN2N=C(C3=CC=CC=C3)C=C2C1=O

Additional information on N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

Recent Advances in the Study of N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide (CAS: 941893-70-5)

The compound N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide (CAS: 941893-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the primary areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 941893-70-5 exhibits selective inhibition against specific kinase targets, with notable efficacy in suppressing tumor cell proliferation. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to the ATP-binding site of target kinases, thereby disrupting their activity.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable bioavailability. However, challenges remain in optimizing its metabolic stability, as early-phase metabolites have been identified that may influence its overall efficacy. These insights are crucial for guiding future structural modifications to enhance the compound's drug-like properties.

The synthetic route to 941893-70-5 has also been a focal point of recent publications. Novel methodologies have been developed to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, a recent study reported a one-pot synthesis approach that significantly reduces the number of purification steps, making the process more scalable for industrial applications. Such advancements are pivotal for ensuring the compound's accessibility for further preclinical and clinical studies.

Beyond its therapeutic potential, the compound has been investigated for its utility as a chemical probe. Its specificity and potency make it a valuable tool for elucidating the roles of specific kinases in cellular signaling networks. Researchers have employed 941893-70-5 in high-throughput screening assays to identify novel kinase substrates and to validate potential drug targets. These applications underscore the compound's versatility in both basic and translational research.

In conclusion, N-(3-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide (CAS: 941893-70-5) represents a multifaceted molecule with significant promise in drug discovery and chemical biology. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. As the body of evidence grows, this compound is poised to become a cornerstone in the development of next-generation kinase-targeted therapies.